Indacaterol maleate

Description

Indacaterol maleate is an inhaled, ultra-long-acting beta-2 adrenergic agonist primarily used to manage asthma and chronic obstructive pulmonary disease (COPD) . It works by relaxing the bronchial smooth muscles, which helps to improve airflow and alleviate symptoms associated with these respiratory conditions . Developed by Novartis, indacaterol is administered once daily and offers a rapid onset of action, typically within five minutes, with bronchodilation lasting at least 24 hours . This long-lasting effect is attributed to its high affinity for lipid raft domains in the airway membrane, allowing it to slowly dissociate from the receptors .

This medication was first approved by the European Medicines Agency (EMA) on November 30, 2009, and subsequently by the FDA on July 1, 2011 . It is marketed as Onbrez in Europe and as Arcapta Neohaler in America . Indacaterol is available as a dry powder formulation for oral inhalation using the Neohaler inhaler . Studies show that indacaterol improves lung function and patient-reported outcomes and reduces acute exacerbations in COPD patients . The efficacy and safety of indacaterol have been confirmed through numerous randomized controlled trials and real-world evidence studies .

Indacaterol is a chiral molecule, and the dispensed form contains only the pure R-enantiomer . Formoterol and salmeterol are similar drugs also used as long-acting beta-adrenoceptor agonists, but unlike indacaterol, they typically require twice-daily administration . In some formulations, indacaterol maleate is combined with other drugs like glycopyrronium bromide (a long-acting muscarinic antagonist) for enhanced bronchodilation in COPD patients .

• CAS No.: 753498-25-8
• Product Name: Indacaterol maleate
• Molecular Formula: C28H32N2O7
• Molecular Weight: 508.6 g/mol
• IUPAC Name: but-2-enedioic acid;5-[(1R)-2-[(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-hydroxy-1H-quinolin-2-one
• Standard InChI: InChI=1S/C24H28N2O3.C4H4O4/c1-3-14-9-16-11-18(12-17(16)10-15(14)4-2)25-13-22(28)19-5-7-21(27)24-20(19)6-8-23(29)26-24;5-3(6)1-2-4(7)8/h5-10,18,22,25,27-28H,3-4,11-13H2,1-2H3,(H,26,29);1-2H,(H,5,6)(H,7,8)/t22-;/m0./s1
• Standard InChIKey: IREJFXIHXRZFER-FTBISJDPSA-N
• SMILES: CCC1=C(C=C2CC(CC2=C1)NCC(C3=C4C=CC(=O)NC4=C(C=C3)O)O)CC.C(=CC(=O)O)C(=O)O
• Canonical SMILES: CCC1=C(C=C2CC(CC2=C1)NCC(C3=C4C=CC(=O)NC4=C(C=C3)O)O)CC.C(=CC(=O)O)C(=O)O
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 5-[(1R)-2-[(5,6-Diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-hydroxy-2(1H)-quinolinone Maleic Acid; QAB 149 Maleic Acid; Onbrez
• PubChem Compound: 66713197
• Last Modified: Aug 15 2023